Cas no 1177343-49-5 (N-(4-methylphenyl)-2-phenylalanine)

• Product Name: N-(4-methylphenyl)-2-phenylalanine
• CAS No: 1177343-49-5
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 1207166
• PubChem ID: 12900594
• Update Time: 2025-07-09

N-(4-methylphenyl)-2-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-phenylalanine
• 1177343-49-5
• 2-[(4-METHYLPHENYL)AMINO]-2-PHENYLPROPANOIC ACID
• AKOS005797030
• BS-40970
• 2-Phenyl-2-(p-tolylamino)propanoic acid
• MFCD05229047
• CS-0441621
• 2-(4-methylanilino)-2-phenylpropanoic acid

• MDL： MFCD05229047
• Inchi： 1S/C16H17NO2/c1-12-8-10-14(11-9-12)17-16(2,15(18)19)13-6-4-3-5-7-13/h3-11,17H,1-2H3,(H,18,19)
• InChI Key： DTCCVTNIHHMKCU-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1C=CC=CC=1)NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(4-methylphenyl)-2-phenylalanine

Professional Introduction to N-(4-methylphenyl)-2-phenylalanine (CAS No. 1177343-49-5)

N-(4-methylphenyl)-2-phenylalanine, with the chemical name CAS No. 1177343-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable candidate for various biochemical applications. The molecular structure of N-(4-methylphenyl)-2-phenylalanine consists of a phenylalanine derivative, which is modified with a 4-methylphenyl group, enhancing its potential utility in synthetic chemistry and drug design.

The significance of N-(4-methylphenyl)-2-phenylalanine lies in its potential role as a building block in the synthesis of more complex molecules. In recent years, there has been a surge in research focusing on the development of novel amino acid derivatives for therapeutic purposes. These derivatives often serve as key intermediates in the creation of bioactive compounds that target specific biological pathways. The presence of the 4-methylphenyl group in N-(4-methylphenyl)-2-phenylalanine introduces a unique electronic and steric environment, which can influence its interactions with biological targets, making it a fascinating subject for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the behavior of N-(4-methylphenyl)-2-phenylalanine within biological systems, providing insights into its potential efficacy and safety profiles. These simulations have become indispensable tools in the early stages of drug discovery, allowing for the rapid screening of numerous compounds before experimental validation.

The chemical synthesis of N-(4-methylphenyl)-2-phenylalanine involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity levels, which are essential for subsequent pharmaceutical applications.

In the realm of medicinal chemistry, N-(4-methylphenyl)-2-phenylalanine has shown potential as a precursor for developing novel therapeutic agents. Its structural features suggest that it may interact with enzymes or receptors involved in various disease pathways. For instance, studies have explored its potential role in modulating neurotransmitter systems, which could have implications for treating neurological disorders. Additionally, its aromatic nature may contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

The exploration of N-(4-methylphenyl)-2-phenylalanine also extends to its role in peptide mimetics and protein engineering. Peptide-based therapeutics have gained prominence due to their high specificity and biocompatibility. By incorporating this compound into peptide sequences, researchers can enhance their stability and bioavailability while maintaining or improving their biological activity. Such modifications are particularly relevant in the development of vaccines and antibodies.

Furthermore, the growing interest in green chemistry principles has prompted investigations into sustainable synthetic routes for N-(4-methylphenyl)-2-phenylalanine. The adoption of environmentally friendly methodologies not only reduces waste but also minimizes the use of hazardous reagents, aligning with global efforts to promote sustainable practices in pharmaceutical manufacturing. Techniques such as biocatalysis and flow chemistry are being increasingly utilized to achieve these goals.

The regulatory landscape for novel compounds like N-(4-methylphenyl)-2-phenylalanine is another critical aspect that influences its development and commercialization. Compliance with international standards ensures that these compounds meet stringent safety and efficacy requirements before reaching clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to navigate these regulatory pathways efficiently.

Future research directions for N-(4-methylphenyl)-2-phenylalanine may include exploring its potential applications in targeted drug delivery systems. Nanotechnology-based approaches have emerged as powerful tools for enhancing drug delivery efficiency by improving bioavailability and reducing side effects. Integrating this compound into nanocarriers could open new avenues for treating diseases that are currently challenging to manage effectively.

In conclusion, N-(4-methylphenyl)-2-phenylalanine (CAS No. 1177343-49-5) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As scientific understanding continues to evolve, further exploration of this compound will undoubtedly contribute to advancements in medicine and biotechnology.